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Compound of Interest

Compound Name: Jasmine lactone-d2

Cat. No.: B12385006 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

procedures for Jasmine Lactone. Specific safety data for Jasmine Lactone-d2 is limited. The

information presented here is based on the non-deuterated form and should be used as a

primary guideline. Deuteration may alter the metabolic and toxicological properties of the

molecule.[1] A thorough risk assessment should be conducted by qualified professionals before

handling Jasmine Lactone-d2.

Introduction
Jasmine Lactone-d2 is the deuterated form of Jasmine Lactone, a volatile compound known

for its characteristic floral and fruity scent.[1] While Jasmine Lactone is utilized in the fragrance

and flavor industries, the deuterated version is more likely to be used in research settings,

particularly in metabolic and pharmacokinetic studies.[1] Understanding the safety and

handling of this compound is crucial for researchers, scientists, and drug development

professionals.

Hazard Identification and Classification
Jasmine Lactone is classified as a hazardous substance. The following table summarizes its

GHS classification.

Table 1: GHS Classification of Jasmine Lactone
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Hazard Class Category Hazard Statement

Flammable Liquids 4 Combustible liquid

Acute Toxicity, Oral 4 Harmful if swallowed

Skin Irritation 2 Causes skin irritation

Eye Irritation 2A Causes serious eye irritation

Hazardous to the Aquatic

Environment, Chronic
3

Toxic to aquatic life with long

lasting effects

Source:[2][3]

Signal Word: Warning

Hazard Statements:

Combustible liquid.

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

Toxic to aquatic life with long lasting effects.

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.

Avoid release to the environment.

Wear protective gloves/protective clothing/eye protection/face protection.

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and water.
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IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin irritation or rash occurs: Get medical advice/attention.

If eye irritation persists: Get medical advice/attention.

Rinse mouth.

Store in a well-ventilated place. Keep cool.

Dispose of contents/container in accordance with local/regional/national/international

regulations.

Physical and Chemical Properties
Understanding the physical and chemical properties of Jasmine Lactone is essential for safe

handling and storage.

Table 2: Physical and Chemical Properties of Jasmine Lactone
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Property Value Reference

Appearance Colorless to pale yellow liquid

Odor
Sweet, floral, jasmine-like,

fruity

Molecular Formula C10H16O2

Molecular Weight 168.24 g/mol

Boiling Point 130 °C @ 3 mmHg

Flash Point 110 °C (230 °F) - closed cup

Density 0.963 - 0.970 g/cm³ @ 25°C

Solubility

Practically insoluble in water;

Soluble in ethanol and organic

solvents

Vapor Pressure
0.004 mmHg @ 25 °C

(estimated)

Experimental Protocols: Safe Handling and
Emergency Procedures
Engineering Controls

Ventilation: Use in a well-ventilated area. Local exhaust ventilation should be used to control

the emission of vapors at the source.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing as necessary to prevent skin contact.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.
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Handling Procedures
Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep away from ignition sources.

Wash hands thoroughly after handling.

Use only in a well-ventilated area.

Storage Requirements
Store in a cool, dry, well-ventilated place away from heat and direct sunlight.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures
Small Spills: Absorb with an inert material (e.g., sand, earth) and place in a suitable

container for disposal.

Large Spills: Evacuate the area. Ventilate the area and remove all sources of ignition.

Prevent entry into waterways, sewers, basements, or confined areas. Dike the spilled

material, where this is possible.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The product is a combustible liquid. Vapors may form explosive mixtures

with air.
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

First-Aid Measures
Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation develops and

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Get medical attention

immediately.

Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Get medical attention immediately.

Visualizations
Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of chemical substances.

First-Aid Response Logic
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Routes of Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15 min Rinse Mouth

Seek Medical Attention Wash with Soap and Water

Seek Medical Attention if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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